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Compound of Interest

Compound Name: 3-(2,2,2-Trifluoroethoxy)aniline

Cat. No.: B172331 Get Quote

Technical Guide: 3-(2,2,2-trifluoroethoxy)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of 3-(2,2,2-
trifluoroethoxy)aniline, a fluorinated aromatic amine of interest in medicinal chemistry and

materials science. The inclusion of the trifluoroethoxy group can impart unique physicochemical

properties to parent molecules, including enhanced lipophilicity and metabolic stability, making

it a valuable building block in the design of novel compounds.[1][2]

Core Properties and Safety Information
While specific experimental data for 3-(2,2,2-trifluoroethoxy)aniline is limited in publicly

available literature, the following tables summarize its key identifiers, reported physical

characteristics, and safety data.

Chemical and Physical Properties
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Property Value Source

IUPAC Name 3-(2,2,2-trifluoroethoxy)aniline

CAS Number 123207-61-4

Molecular Formula C₈H₈F₃NO [3]

Molecular Weight 191.15 g/mol [3]

Monoisotopic Mass 191.0558 Da [3]

Physical Form Solid

Appearance

White to light gray to light

yellow powder/crystal

(projected)¹

[4]

Melting Point 49 - 53 °C (projected)¹ [4]
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¹Data for the related compound 2-(2,2,2-Trifluoroethoxy)aniline.
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Category Information Source

Signal Word Warning

Hazard Statements

H302+H312+H332 (Harmful if

swallowed, in contact with skin

or if inhaled), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

Precautionary Statements

P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P301+P312 (IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell), P305+P351+P338 (IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

Synthesis and Reactivity
General Synthetic Approach
A specific, detailed experimental protocol for the synthesis of 3-(2,2,2-trifluoroethoxy)aniline
is not readily available in the cited literature. However, a plausible synthetic route can be

inferred from the synthesis of structurally related compounds, such as 3-(2,2,2-

trifluoroethoxy)-2-pyridinesulfonamide.[5] A common method for introducing a trifluoroethoxy

group to an aromatic ring is through a nucleophilic aromatic substitution (SNAr) reaction or by

etherification of a phenol.

A potential synthetic pathway could involve the following steps:
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Nitration of a suitable benzene derivative to introduce a nitro group, which can later be

reduced to the aniline.

Etherification of a nitrophenol with a 2,2,2-trifluoroethylating agent.

Reduction of the nitro group to the corresponding amine to yield the final product.

The following diagram illustrates a generalized workflow for the synthesis and evaluation of a

chemical entity like 3-(2,2,2-trifluoroethoxy)aniline.
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General Workflow for Synthesis and Evaluation

Synthesis

Analysis

Biological Evaluation

Starting Materials

Chemical Reaction
(e.g., Etherification)

Work-up and Purification

3-(2,2,2-trifluoroethoxy)aniline

Spectroscopic Analysis
(NMR, IR, MS)

Chromatographic Analysis
(HPLC, GC)

Biological Screening
(e.g., Antimicrobial, Cytotoxicity)

In Vitro Assays

In Vivo Studies
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Properties and Potential Applications

Chemical Properties

Potential Applications

3-(2,2,2-trifluoroethoxy)aniline

Enhanced Lipophilicity Metabolic Stability Reactive Amine Group

Pharmaceuticals Agrochemicals Materials Science

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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